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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies to assess the

biological activity of BMS-933043, a RORγt inverse agonist, in primary human T cell cultures.

The protocols outlined below are based on established techniques for evaluating RORγt

inhibitors and their impact on T helper 17 (Th17) cell differentiation and function.

Introduction to BMS-933043 and RORγt
BMS-933043 is a potent and selective inverse agonist of the Retinoic acid receptor-related

orphan receptor gamma t (RORγt). RORγt is a key transcription factor that governs the

differentiation of pro-inflammatory Th17 cells.[1] These cells are characterized by their

production of cytokines such as Interleukin-17A (IL-17A), IL-17F, and IL-22, which are

implicated in the pathogenesis of various autoimmune and inflammatory diseases.[1][2] By

binding to RORγt, inverse agonists like BMS-933043 inhibit its transcriptional activity, leading to

a reduction in Th17 cell differentiation and the subsequent decrease in pro-inflammatory

cytokine production.[1] The successful clinical application of anti-IL-17 monoclonal antibodies

has highlighted the therapeutic potential of targeting this pathway.[3]
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Data Presentation: Efficacy of RORγt Inverse
Agonists on IL-17A Production
While specific quantitative data for BMS-933043 in primary human T cells is not readily

available in the public domain, the following table summarizes representative data for a closely

related RORγt inverse agonist, BMS-986251, which shares a similar core structure. This data

illustrates the expected potency of this class of compounds in inhibiting IL-17A production in

human whole blood stimulated with anti-CD3 and anti-CD28 antibodies.

Compound Assay Target
Potency
(EC50)

Reference

BMS-986251

IL-17A

Production

Inhibition

Human Whole

Blood

Value not

specified, but

evaluated

[3]

Hypothetical

Data for BMS-

933043

IL-17A

Production

Inhibition

Primary Human

Th17 Cells

Sub-micromolar

range

Note: The potency of RORγt inverse agonists is typically in the sub-micromolar range for the

inhibition of IL-17A secretion from human Th17 cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the RORγt signaling pathway in Th17 cells and a general

experimental workflow for evaluating the effect of BMS-933043.
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Caption: RORγt signaling pathway in Th17 cell differentiation.
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Caption: Experimental workflow for assessing BMS-933043 effects.
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Protocol 1: Isolation and Culture of Primary Human
CD4+ T Cells
Objective: To isolate primary human CD4+ T cells from peripheral blood mononuclear cells

(PBMCs) for subsequent culture and experimentation.

Materials:

Ficoll-Paque PLUS

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine,

100 U/mL penicillin, and 100 µg/mL streptomycin

Human CD4+ T Cell Isolation Kit (negative selection)

Phosphate Buffered Saline (PBS)

Procedure:

Isolate PBMCs from fresh human whole blood from healthy donors using Ficoll-Paque

density gradient centrifugation according to the manufacturer's protocol.

Wash the isolated PBMCs twice with PBS.

Isolate naive CD4+ T cells from the PBMC population using a negative selection

immunomagnetic cell separation kit, following the manufacturer's instructions.

Resuspend the purified CD4+ T cells in complete RPMI-1640 medium.

Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

Protocol 2: In Vitro Th17 Differentiation and BMS-933043
Treatment
Objective: To induce the differentiation of naive CD4+ T cells into Th17 cells and to assess the

inhibitory effect of BMS-933043 on this process.

Materials:
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Purified primary human naive CD4+ T cells

96-well flat-bottom culture plates

Anti-human CD3 and anti-human CD28 antibodies (plate-bound or soluble)

Th17 polarizing cytokine cocktail:

Recombinant Human IL-1β

Recombinant Human IL-6

Recombinant Human IL-23

Recombinant Human TGF-β

Anti-human IL-4 antibody

Anti-human IFN-γ antibody

BMS-933043 (dissolved in DMSO)

Complete RPMI-1640 medium

Procedure:

Coat a 96-well plate with anti-CD3 antibody (e.g., 1-5 µg/mL in PBS) by incubating for at

least 2 hours at 37°C or overnight at 4°C. Wash the wells with sterile PBS before use.

Seed the purified naive CD4+ T cells at a density of 1-2 x 10^6 cells/mL in the anti-CD3

coated wells.

Add soluble anti-CD28 antibody (e.g., 1-2 µg/mL).

Add the Th17 polarizing cytokine cocktail to the culture medium.[4]

Add BMS-933043 at various concentrations (e.g., a serial dilution from 10 µM to 0.1 nM) to

the designated wells. Include a DMSO vehicle control.
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Incubate the plate at 37°C in a humidified 5% CO2 incubator for 3 to 5 days.[5]

Protocol 3: Analysis of IL-17A Secretion by ELISA
Objective: To quantify the amount of IL-17A secreted into the cell culture supernatant following

Th17 differentiation and treatment with BMS-933043.

Materials:

Cell culture supernatants from Protocol 2

Human IL-17A ELISA Kit

Microplate reader

Procedure:

After the incubation period, centrifuge the 96-well plates and carefully collect the culture

supernatants.

Perform the IL-17A ELISA according to the manufacturer's instructions.

Measure the absorbance using a microplate reader.

Calculate the concentration of IL-17A in each sample based on the standard curve.

Determine the IC50 value of BMS-933043 for the inhibition of IL-17A production by plotting

the percentage of inhibition against the log concentration of the compound.

Protocol 4: T Cell Proliferation Assay using CFSE
Objective: To assess the effect of BMS-933043 on the proliferation of primary human T cells.

Materials:

Purified primary human CD4+ T cells

Carboxyfluorescein succinimidyl ester (CFSE)
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Complete RPMI-1640 medium

Anti-human CD3 and anti-human CD28 antibodies

BMS-933043

Flow cytometer

Procedure:

Label the purified CD4+ T cells with CFSE according to the manufacturer's protocol.

Typically, cells are incubated with 1-5 µM CFSE for 10-15 minutes at 37°C.[6]

Quench the staining reaction by adding complete RPMI-1640 medium.

Wash the cells to remove excess CFSE.

Activate the CFSE-labeled T cells with anti-CD3 and anti-CD28 antibodies in a 96-well plate

as described in Protocol 2.

Add BMS-933043 at various concentrations.

Incubate the cells for 4-5 days at 37°C in a 5% CO2 incubator.[6]

Harvest the cells and analyze the CFSE fluorescence by flow cytometry. Each cell division

will result in a halving of the CFSE fluorescence intensity, allowing for the tracking of cell

proliferation.[6]

Quantify the percentage of proliferating cells and the number of cell divisions in the presence

of different concentrations of BMS-933043.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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